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Compound of Interest

Compound Name:
Azido-PEG3-succinimidyl

carbonate

Cat. No.: B605840 Get Quote

This guide provides immediate safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Azido-PEG3-succinimidyl
carbonate. The following procedures are designed to ensure a safe laboratory environment

and proper logistical management of this chemical.

Chemical Identifier and Properties

Property Value

Chemical Name Azido-PEG3-succinimidyl carbonate

CAS Number 2110448-98-9[1][2]

Molecular Formula C13H20N4O8[1]

Molecular Weight 360.3 g/mol [1]

Appearance White to off-white solid

Storage
Store at -20°C, desiccated and protected from

light[1][3]

Hazard Identification and Personal Protective
Equipment (PPE)
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Azido-PEG3-succinimidyl carbonate is a heterobifunctional crosslinker containing both an

azide and a succinimidyl ester functional group.[1][4] While a specific Safety Data Sheet (SDS)

for this exact compound is not readily available, a comprehensive hazard assessment can be

made by considering the reactive moieties.

Summary of Potential Hazards:

Organic Azide: Organic azides are potentially explosive and can be sensitive to heat, shock,

friction, and light.[5][6] They are also toxic.[6][7] A crucial hazard is the potential formation of

highly toxic and explosive hydrazoic acid upon contact with strong acids.[6] The carbon-to-

nitrogen ratio (C/N) for this compound is approximately 3.25 (13 carbons to 4 nitrogens),

which suggests a relatively stable organic azide.

Succinimidyl Ester: Succinimidyl esters can be irritating to the eyes, skin, and respiratory

system.[8] They are also moisture-sensitive and can hydrolyze, which inactivates the

compound for its intended amine-reactive chemistry.[9]

General Toxicity: A safety data sheet for a similar compound, Azido-PEG3-(CH2)3OH,

indicates that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.

[3]

Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a full-face shield.[3]

Protects against splashes and

airborne particles. A face

shield is recommended when

handling larger quantities or

when there is a risk of

splashing.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3]

Prevents skin contact with the

chemical. Change gloves

immediately if contaminated.

Body Protection

A lab coat must be worn.[10]

[11] For larger quantities,

consider a chemical-resistant

apron.

Protects skin and personal

clothing from spills and

contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3] A respirator may be

necessary for large-scale

operations or if dust is

generated.

Minimizes inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling and
Experimental Workflow
This section outlines the procedural guidance for safely handling and using Azido-PEG3-
succinimidyl carbonate in a typical bioconjugation experiment.

Experimental Protocol: General Procedure for Protein Labeling

Preparation of Reagents:

Allow the vial of Azido-PEG3-succinimidyl carbonate to warm to room temperature

before opening to prevent moisture condensation.
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Prepare a stock solution of the reagent in an anhydrous aprotic solvent such as

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Once reconstituted, the solution

is moisture-sensitive and should be used promptly.

Prepare the protein solution in an amine-free buffer at a pH of 7.5-8.5. Buffers such as

phosphate-buffered saline (PBS) or borate buffer are commonly used.

Labeling Reaction:

Add the desired molar excess of the Azido-PEG3-succinimidyl carbonate stock solution

to the protein solution while gently vortexing.

Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Remove the unreacted labeling reagent and byproducts by size exclusion chromatography

(e.g., a desalting column) or dialysis.

Characterization:

The resulting azide-functionalized protein can be characterized by various methods, such

as mass spectrometry, to determine the degree of labeling.

Experimental Workflow Diagram
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Workflow for Protein Modification with Azido-PEG3-succinimidyl carbonate

Reagent Preparation
- Warm reagent to RT

- Dissolve in anhydrous DMSO/DMF

Labeling Reaction
- Add reagent to protein solution
- Incubate for 1-2 hours at RT

Protein Preparation
- Buffer exchange into amine-free buffer (pH 7.5-8.5)

Purification
- Remove excess reagent via desalting column or dialysis

Characterization
- Confirm labeling via mass spectrometry or other methods

Storage
- Store azide-labeled protein at -20°C or -80°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the modification of proteins using Azido-PEG3-
succinimidyl carbonate.

Disposal Plan
Proper disposal of waste containing Azido-PEG3-succinimidyl carbonate is critical to prevent

the formation of hazardous compounds.

Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette

tips, in a designated, clearly labeled hazardous waste container.

Liquid Waste:
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Collect all liquid waste containing the azide compound in a separate, sealed, and clearly

labeled hazardous waste container.

Crucially, do not mix azide-containing waste with acidic waste.[5] This can generate highly

toxic and explosive hydrazoic acid.

Avoid using metal containers for azide waste to prevent the formation of shock-sensitive

metal azides.[12]

Do not dispose of azide-containing solutions down the drain.[7]

Disposal Procedure:

All waste must be disposed of through your institution's hazardous waste management

program.

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("Azido-
PEG3-succinimidyl carbonate"), and the associated hazards (Toxic, Reactive).

For unused or expired pure compounds, consult your institution's environmental health and

safety (EHS) office for specific disposal instructions. Chemical deactivation of the azide

moiety may be an option but should only be performed by trained personnel following a

validated standard operating procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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